Cas no 66582-16-9 (4-methyl-2-oxopentanenitrile)
4-methyl-2-oxopentanenitrile structure
Product Name:4-methyl-2-oxopentanenitrile
4-methyl-2-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-oxopentanenitrile
- 3-methylbutanoyl cyanide
- 4-methyl-2-oxidanylidene-pentanenitrile
- A835721
- InChI=1/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H
- Pentanenitrile, 4-methyl-2-oxo-
- UYCTVHPXUZNWSQ-UHFFFAOYSA-N
- Isovalerylcyanid
- NS00052645
- DTXSID10985177
- 66582-16-9
- EINECS 266-413-5
- SCHEMBL15987
- AKOS006282594
-
- Inchi： 1S/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H3
- InChI Key： UYCTVHPXUZNWSQ-UHFFFAOYSA-N
- SMILES： O=C(C#N)CC(C)C
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.1
Experimental Properties
- Density: 0.938
- Boiling Point: 141.2°C at 760 mmHg
- Flash Point: 32.2°C
- Refractive Index: 1.416
- PSA: 40.86
4-methyl-2-oxopentanenitrile Security Information
- Hazardous Material transportation number：1993
- HazardClass：3.2
- PackingGroup：III
4-methyl-2-oxopentanenitrile Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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